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Compound of Interest

Compound Name: Dyrk1A-IN-3

Cat. No.: B12395938 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) is currently available for Dyrk1A-
IN-3. The following guidance is based on the MSDS for a similar compound, Dyrk1A-IN-1, and

general laboratory chemical waste disposal protocols. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific disposal

requirements and to ensure full compliance with all applicable regulations.

This document provides essential safety, handling, and disposal information for Dyrk1A-IN-3, a

selective inhibitor of the dual-specificity tyrosine-regulated kinase 1A. Adherence to these

guidelines is crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties of Dyrk1A-IN-3
Property Value

Molecular Formula C18H16N6

Molecular Weight 316.36 g/mol [1]

CAS Number 2493976-27-3[1]

Appearance White to off-white solid[1]

Solubility DMSO: 100 mg/mL (316.10 mM)[1]

Storage (Powder) -20°C for 3 years[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]
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Hazard Identification and Precautionary Measures
Based on the hazard profile of the similar compound Dyrk1A-IN-1, Dyrk1A-IN-3 should be

handled with care.

Potential Hazards:

Harmful if swallowed.

May be toxic to aquatic life with long-lasting effects.

Precautionary Statements:

Wash hands and skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

If swallowed, call a poison control center or doctor immediately.

Collect any spillage.

Personal Protective Equipment (PPE)
When handling Dyrk1A-IN-3 in solid or solution form, appropriate personal protective

equipment should be worn at all times. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is required.

Dyrk1A-IN-3 Disposal Protocol
The following workflow provides a step-by-step guide for the proper disposal of Dyrk1A-IN-3
waste.
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Waste Segregation

Solid Waste Disposal

Liquid Waste Disposal

Empty Container Disposal

Identify Dyrk1A-IN-3 Waste

Solid Waste
(e.g., powder, contaminated consumables)

Liquid Waste
(e.g., solutions in DMSO)

Empty Containers

Collect in a labeled, sealed container
for solid chemical waste.

Collect in a labeled, sealed container
for hazardous liquid waste.

Triple rinse with a suitable solvent.

Dispose through institutional EHS.

Dispose through institutional EHS.

Collect rinsate as hazardous liquid waste.
Deface label and dispose of container

as non-hazardous waste.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dyrk1A-IN-3 waste.

Step-by-Step Disposal Instructions
Solid Waste (Unused Dyrk1A-IN-3 powder, contaminated weigh boats, pipette tips, etc.)

Carefully collect all solid waste into a designated and clearly labeled hazardous waste

container.

Ensure the container is kept closed except when adding waste.

The label should include "Hazardous Waste," the chemical name ("Dyrk1A-IN-3"), and the

appropriate hazard pictograms.
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Arrange for pickup and disposal through your institution's EHS office.

Liquid Waste (Dyrk1A-IN-3 in solvent, e.g., DMSO)

Do not dispose of Dyrk1A-IN-3 solutions down the drain.

Collect all liquid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

The label must identify the contents, including the solvent used (e.g., "Dyrk1A-IN-3 in

DMSO"), and display the words "Hazardous Waste" and relevant hazard symbols.

Store the liquid waste container in a secondary containment bin in a well-ventilated area,

away from incompatible materials.

Contact your institution's EHS office for collection and disposal.

Empty Containers

To be considered non-hazardous, empty containers of Dyrk1A-IN-3 must be triple-rinsed.

Use a small amount of a suitable solvent (such as the one used to prepare solutions) for

each rinse.

Collect the rinsate as hazardous liquid waste and add it to your designated liquid waste

container.

After triple-rinsing, deface or remove the original label from the container.

The rinsed and de-labeled container can typically be disposed of as regular laboratory

glass or plastic waste. Confirm this with your institutional guidelines.

DYRK1A Signaling Pathway
DYRK1A is a protein kinase that plays a role in various cellular processes, including cell

proliferation, survival, and neuronal development. It exerts its effects by phosphorylating a

range of downstream target proteins.
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Caption: Simplified DYRK1A signaling pathway in cell survival.

In one of its roles, DYRK1A can promote cell survival by phosphorylating and activating SIRT1

(Sirtuin 1). Activated SIRT1, a deacetylase, can then inhibit the pro-apoptotic function of the

tumor suppressor protein p53, thereby promoting cell survival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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